molecular formula C16H22N2 B8602367 N1,N1-Diethyl-1-(naphthalen-1-yl)-1,2-ethanediamine

N1,N1-Diethyl-1-(naphthalen-1-yl)-1,2-ethanediamine

Cat. No. B8602367
M. Wt: 242.36 g/mol
InChI Key: LQXYDGUGCJOIDP-UHFFFAOYSA-N
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Description

N1,N1-Diethyl-1-(naphthalen-1-yl)-1,2-ethanediamine is a useful research compound. Its molecular formula is C16H22N2 and its molecular weight is 242.36 g/mol. The purity is usually 95%.
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properties

Product Name

N1,N1-Diethyl-1-(naphthalen-1-yl)-1,2-ethanediamine

Molecular Formula

C16H22N2

Molecular Weight

242.36 g/mol

IUPAC Name

N,N-diethyl-1-naphthalen-1-ylethane-1,2-diamine

InChI

InChI=1S/C16H22N2/c1-3-18(4-2)16(12-17)15-11-7-9-13-8-5-6-10-14(13)15/h5-11,16H,3-4,12,17H2,1-2H3

InChI Key

LQXYDGUGCJOIDP-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C(CN)C1=CC=CC2=CC=CC=C21

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a suspension of 0.76 g (0.02 mol) of lithium aluminum hydride in 100 mL of dry diethyl ether under a nitrogen atmosphere and cooled to -10° to 0° C. add carefully in portions 10.67 g (0.08 mol) of aluminum chloride. When the initial reaction has ceased add dropwise a solution of 2.68 g (0.01 mol) of α-azidomethyl-N,N-diethyl-1-naphthalenemethanamine in 50 mL of diethylether. When the addition is complete allow the reaction mixture to warm to room temperature. Follow the progress of the reaction by thin-layer chromatography on silica gel. At the completion of the reaction carefully quench the excess reducing agent by the addition of sodium sulfate decahydrate. Filter the solids and wash the solids with 500 mL of hot methylene chloride. Dry the filtrate over anhydrous sodium sulfate. Filter the drying agent and remove the solvent in vacuo to obtain the title compound.
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